Cas no 124939-50-0 (2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride)

• Product Name: 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride
• CAS No: 124939-50-0
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• CID: 4581194
• Update Time: 2025-05-19

2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Phthalimido-4-aminomethyl)piperidine hydrochloride
• 2-(piperidin-4-ylmethyl)isoindole-1,3-dione
• 2-[(piperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride
• 2-(Piperidin-4-ylmethyl)isoindoline-1,3-dione hydrochloride
• 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride

• Inchi： 1S/C14H17N3O2.ClH/c15-12(9-5-7-16-8-6-9)17-13(18)10-3-1-2-4-11(10)14(17)19;/h1-4,9,12,16H,5-8,15H2;1H
• InChI Key： OQRUXTDIRSQCMD-UHFFFAOYSA-N
• SMILES： N1CCC(C(N2C(=O)C3=CC=CC=C3C2=O)N)CC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride

Recent Advances in the Study of 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS: 124939-50-0)

The compound 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS: 124939-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and oncological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applicability.

One of the key areas of investigation has been the compound's interaction with specific neurotransmitter receptors. Preliminary data suggest that 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as Parkinson's disease and schizophrenia. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding sites and understand the structural basis of these interactions.

In addition to its neurological applications, recent studies have explored the compound's potential as an anti-cancer agent. In vitro and in vivo experiments have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer. These findings have spurred further research into its use as a standalone therapy or in combination with existing treatments.

Another significant advancement has been the optimization of the compound's pharmacokinetic profile. Researchers have synthesized several derivatives of 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride to improve its bioavailability and reduce off-target effects. These efforts have yielded promising results, with some derivatives showing enhanced stability and selectivity in preclinical models. Such improvements are critical for advancing the compound to clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and metabolic stability need further optimization to ensure its efficacy and safety in human trials. Additionally, more comprehensive toxicological studies are required to assess its long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the translation of this research into clinical applications.

In conclusion, 2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS: 124939-50-0) represents a versatile and promising candidate for therapeutic development. Its dual potential in neurological and oncological applications, combined with recent advancements in its pharmacological optimization, positions it as a molecule of significant interest for future research. Continued exploration of its mechanisms and clinical potential will likely yield valuable insights and novel treatment options for a range of diseases.